Cas no 2171830-88-7 (3,3-diethyl-8,8,10-trimethyl-1-oxa-5-azaspiro5.5undecane)

• Product Name: 3,3-diethyl-8,8,10-trimethyl-1-oxa-5-azaspiro5.5undecane
• CAS No: 2171830-88-7
• MF: C₁₆H₃₁NO
• MW: 253.423444986343
• CID: 5999843
• PubChem ID: 165509130
• Update Time: 2025-08-03

3,3-diethyl-8,8,10-trimethyl-1-oxa-5-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 3,3-diethyl-8,8,10-trimethyl-1-oxa-5-azaspiro5.5undecane
• 3,3-diethyl-8,8,10-trimethyl-1-oxa-5-azaspiro[5.5]undecane
• 2171830-88-7
• EN300-1279893

• Inchi： 1S/C16H31NO/c1-6-15(7-2)11-17-16(18-12-15)9-13(3)8-14(4,5)10-16/h13,17H,6-12H2,1-5H3
• InChI Key： WNLZHJRUBDMPCX-UHFFFAOYSA-N
• SMILES： O1CC(CC)(CC)CNC21CC(C)CC(C)(C)C2

Computed Properties

• Exact Mass: 253.240564612g/mol
• Monoisotopic Mass: 253.240564612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 21.3Ų

Additional information on 3,3-diethyl-8,8,10-trimethyl-1-oxa-5-azaspiro5.5undecane

3,3-Diethyl-8,8,10-trimethyl-1-oxa-5-azaspiro5.5undecane: A Comprehensive Overview

3,3-Diethyl-8,8,10-trimethyl-1-oxa-5-azaspiro5.5undecane, also known by its CAS registry number CAS No. 2171830-88-7, is a complex organic compound with a unique spirocyclic structure. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom. The spiro structure in this molecule is formed by a five-membered and a six-membered ring system, creating a highly rigid and stable framework. The compound's name reflects its structural features: the "diethyl" group indicates two ethyl substituents on the third carbon, while the "trimethyl" groups are located at positions 8 and 10 of the molecule.

The synthesis of 3,3-Diethyl-8,8,10-trimethyl-1-oxa-5-azaspiro5.5undecane involves a multi-step process that typically begins with the preparation of precursor molecules. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for constructing such complex structures. For instance, researchers have employed ring-closing metathesis and click chemistry techniques to assemble the spirocyclic framework with high precision. These methods not only enhance the yield of the desired product but also minimize side reactions, making the synthesis more sustainable and cost-effective.

The structural uniqueness of this compound has drawn significant attention from chemists and pharmacologists alike. Its rigid spirocyclic structure provides an ideal platform for exploring its potential applications in drug design. Recent studies have demonstrated that 3,3-Diethyl-8,8,10-trimethyl-1-oxa-5-azaspiro5.5undecane exhibits promising bioactivity in various biological assays. For example, it has shown moderate inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. The rigid spirocyclic structure imparts unique mechanical properties to the molecule, making it a candidate for applications in nanotechnology and advanced materials development. Researchers have explored its use as a building block for constructing supramolecular assemblies and self-healing materials.

The latest research on CAS No. 2171830-88-7 has focused on understanding its interaction with biological systems at the molecular level. Using advanced computational modeling techniques such as docking simulations and molecular dynamics studies, scientists have gained insights into how this compound binds to target proteins. These studies have revealed that the diethyl and trimethyl substituents play a crucial role in determining the compound's bioavailability and selectivity.

In conclusion, 3,3-Diethyl-8,8,10-trimethyl-1 oxaspiro5 azaspiro undecane, with its unique spirocyclic structure and versatile functional groups, represents a valuable molecule for both academic research and industrial applications. Its potential as a drug candidate and its role in materials science highlight its significance in contemporary chemical research. As ongoing studies continue to uncover new aspects of this compound's properties and applications, it is likely to remain a focal point in scientific investigations for years to come.